Cas no 79763-01-2 (1H-Pyrrole,2,3-dichloro-4-nitro-)

• Product name: 1H-Pyrrole,2,3-dichloro-4-nitro-
• CAS No: 79763-01-2
• MF: C₄H₂N₂O₂Cl₂
• MW: 180.97688
• CID: 565652
• PubChem ID: 133275

1H-Pyrrole,2,3-dichloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2,3-dichloro-4-nitro-
• 2,3-dichloro-4-nitro-1H-pyrrole
• Pyrrolomycin A
• 1H-Pyrrole, 2,3-dichloro-4-nitro
• 2,3-Dichloro-4-nitropyrrole
• DTXSID50229906
• CDHAYBUDIPNGGJ-UHFFFAOYSA-N
• BRN 6195547
• AKOS006280143
• Pyrrole, 2,3-dichloro-4-nitro-
• CHEMBL152571
• CHEBI:156550
• SF-2080A
• 1H-Pyrrole, 2,3-dichloro-4-nitro-
• Pyrrolmycin-A
• 79763-01-2
• SCHEMBL9124172
• Antibiotic SF 2080A

• Inchi： InChI=1S/C4H2Cl2N2O2/c5-3-2(8(9)10)1-7-4(3)6/h1,7H
• InChI Key： CDHAYBUDIPNGGJ-UHFFFAOYSA-N
• SMILES： C1=C(C(=C(N1)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.949
• Monoisotopic Mass: 179.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.748
• Boiling Point: 325.5°C at 760 mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.634

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Nitroaromatic compounds